Cas no 1024037-48-6 (Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate structure
1024037-48-6 structure
Product Name:Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate
CAS No:1024037-48-6
MF:C12H17NO3
MW:223.268283605576
CID:2146442
Update Time:2023-08-04

Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate
    • NEBZBOASTZDANB-UHFFFAOYSA-N
    • Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate
    • Inchi: 1S/C12H17NO3/c1-3-5-6-10-9(12(15)16-4-2)7-8-11(14)13-10/h7-8H,3-6H2,1-2H3,(H,13,14)
    • InChI Key: NEBZBOASTZDANB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(NC=1CCCC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 342
  • Topological Polar Surface Area: 55.4
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